Butyl[(2-ethoxyphenyl)methyl]amine

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]butan-1-amine
• InChI: InChI=1S/C13H21NO/c1-3-5-10-14-11-12-8-6-7-9-13(12)15-4-2/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key: IWTJLOSDQCEWBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC=CC=C1OCC
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• CAS No.: 893611-85-3

Description

Butyl[(2-ethoxyphenyl)methyl]amine is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymer Solar Cells

Amine-based materials like [6,6]-phenyl-C61-butyric acid 2-((2-(dimethylamino)ethyl)(methyl)amino)-ethyl ester (PCBDAN) have been applied successfully as acceptor and cathode interfacial materials in polymer solar cells. These materials demonstrate the potential of amine derivatives in improving the efficiency and fabrication process of solar cells, by enhancing electron mobility and enabling a favorable vertical phase separation (Lv et al., 2014).

Carbon Dioxide Capture

New tertiary amines, synthesized with varying alkyl chain lengths and hydroxyl groups, have shown promising results in carbon dioxide capture. These compounds exhibit high CO2 absorption capacity, cyclic capacity, and favorable kinetics for absorption and regeneration, highlighting the potential of amine derivatives in enhancing the efficiency of post-combustion CO2 capture processes (Singto et al., 2016).

Organic Electronics

Amino-functionalized conjugated polymers have been introduced as efficient electron transport layers (ETLs) in organometal trihalide perovskite solar cells, replacing traditional materials like PCBM. These polymers, due to the presence of amines, can passivate surface traps of perovskites and improve electron extraction, thereby increasing power conversion efficiency (Sun et al., 2016).

Corrosion Inhibition

Amine derivative compounds have been synthesized and evaluated for their corrosion inhibition performance on mild steel in an acidic medium. These studies show how the chemical structure of amine derivatives influences their effectiveness as corrosion inhibitors, offering insights into designing more efficient compounds for protecting metals against corrosion (Boughoues et al., 2020).

Analytical Chemistry

In analytical chemistry, amine derivatives have been utilized for the improvement of separation and quantization of aromatic amines in consumer products, such as hair dyes. The use of ionic liquids as novel media demonstrates the role of amine compounds in enhancing analytical methods for detecting contaminants (Lizier & Zanoni, 2012).